![molecular formula C20H14F4N2O2S2 B2915167 2-((2-fluorobenzyl)thio)-3-(4-(trifluoromethoxy)phenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one CAS No. 877654-66-5](/img/structure/B2915167.png)
2-((2-fluorobenzyl)thio)-3-(4-(trifluoromethoxy)phenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
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Description
2-((2-fluorobenzyl)thio)-3-(4-(trifluoromethoxy)phenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H14F4N2O2S2 and its molecular weight is 454.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Research has delved into the synthesis and biological activity of pyrimidine derivatives, showcasing their potential in addressing various biological targets. For instance, the synthesis of pyrimidine linked with morpholinophenyl derivatives demonstrated significant larvicidal activity, highlighting the compound's potential in pest control applications (Gorle et al., 2016). Another study focused on microwave-assisted synthesis of fluorinated coumarin–pyrimidine hybrids, revealing potent anticancer activities against human cancer cell lines (Hosamani et al., 2015).
Antitumor Activities
The compound's derivatives have been synthesized and evaluated for their antitumor activities, indicating a promising avenue for cancer therapy. For example, novel 2-trifluoromethyl derivatives were found to exhibit potent antitumor activity, suggesting potential for therapeutic development (聂瑶 et al., 2014). Additionally, the study of herbicide derivatives of pyrimidinyloxybenzylamine, including 2-fluoro-6-hydroxy-N-substitutedaryl benzylamine derivatives, underscored the compound's utility in agricultural applications (Gong Qi-sun, 2005).
Antiviral and Antimicrobial Applications
Research has also explored the compound's antiviral and antimicrobial applications. Synthesis and anti-HIV-1 activity studies of 2-[2-(3,5-dimethylphenoxy)ethylthio]pyrimidin-4(3H)-ones demonstrated virus-inhibiting properties, contributing to the search for effective HIV treatments (Novikov et al., 2004). Moreover, the development of new thieno[2,3-d]pyrimidin-4(3H)-one derivatives showed promising antibacterial and antifungal activities, potentially offering new solutions for combating infectious diseases (Kahveci et al., 2020).
properties
IUPAC Name |
2-[(2-fluorophenyl)methylsulfanyl]-3-[4-(trifluoromethoxy)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14F4N2O2S2/c21-15-4-2-1-3-12(15)11-30-19-25-16-9-10-29-17(16)18(27)26(19)13-5-7-14(8-6-13)28-20(22,23)24/h1-8H,9-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IITTYDQZPYJVSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=C1N=C(N(C2=O)C3=CC=C(C=C3)OC(F)(F)F)SCC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14F4N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.